Cas no 98981-26-1 (trisodium 3-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(2-sulfonatophe nyl)methylidene]-5-methyl-6-oxo-cyclohexa-1,4-diene-1-carboxylate)

• Product Name: trisodium 3-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(2-sulfonatophe nyl)methylidene]-5-methyl-6-oxo-cyclohexa-1,4-diene-1-carboxylate
• CAS No: 98981-26-1
• MF: C₂₃H₁₅Na₃O₉S
• MW: 536.39411854744
• CID: 1002693
• Update Time: 2026-04-29

trisodium 3-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(2-sulfonatophe nyl)methylidene]-5-methyl-6-oxo-cyclohexa-1,4-diene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trisodium 3-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(2-sulfonatophe nyl)methylidene]-5-methyl-6-oxo-cyclohexa-1,4-diene-1-carboxylate
• trisodium 3-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(2-sulfonatophe nyl)methylidene]-5-methyl-6-oxo-cyclohexa-1,4-diene-1-
• trisodium,5-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate
• 5-[(Z)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate

Computed Properties

• Exact Mass: 536.013
• Monoisotopic Mass: 536.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2

Experimental Properties

• PSA: 183.14000
• LogP: 1.83700